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Compound of Interest

Compound Name: Hsd17B13-IN-60

Cat. No.: B12380582 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Hsd17B13-IN-60 is publicly available. The

following guidance is based on best practices for handling potent small molecule inhibitors and

data from structurally related Hsd17B13 inhibitors. Researchers must exercise caution and

adhere to their institution's safety protocols.

This guide provides essential safety, handling, and disposal information for the research

chemical Hsd17B13-IN-60, a potent inhibitor of 17β-Hydroxysteroid dehydrogenase 13. Given

the lack of specific safety data, a conservative approach to handling is strongly recommended.

I. Quantitative Data Summary for Related Hsd17B13
Inhibitors
The following table summarizes storage conditions for similar Hsd17B13 inhibitors. These

conditions are recommended for Hsd17B13-IN-60 to ensure its stability and integrity.
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Compound

Storage
Temperatur
e (Short-
Term)

Storage
Temperatur
e (Long-
Term)

Duration of
Storage
(Short-
Term)

Duration of
Storage
(Long-
Term)

Special
Conditions

Hsd17B13-

IN-3
-20°C -80°C 1 month 6 months

Sealed, away

from moisture

and light

Hsd17B13-

IN-8
-20°C -80°C 1 month 6 months N/A

Hsd17B13-

IN-9
-20°C -80°C 1 month 6 months

Protect from

light, stored

under

nitrogen

BI-3231 -20°C -80°C 1 month 6 months N/A

II. Personal Protective Equipment (PPE) and Engineering
Controls
Proper PPE is mandatory when handling Hsd17B13-IN-60 to minimize exposure.

Gloves: Nitrile or other chemically resistant gloves should be worn at all times. Double-

gloving is recommended when handling the pure compound or concentrated solutions.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

Lab Coat: A fully buttoned lab coat must be worn to protect from spills.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

properly fitted respirator (e.g., N95 or higher) is recommended to prevent inhalation.

Engineering Controls: All work with solid Hsd17B13-IN-60 and concentrated stock solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.
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III. Experimental Protocol: Safe Handling and
Preparation of Stock Solutions
This protocol outlines the steps for safely preparing a stock solution of Hsd17B13-IN-60.

Materials:

Hsd17B13-IN-60 (solid form)

Anhydrous DMSO (or other appropriate solvent)

Calibrated analytical balance

Chemical fume hood

Vortex mixer

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered tips

Procedure:

Preparation:

Don all required PPE before entering the designated handling area.

Ensure the chemical fume hood is functioning correctly.

Decontaminate the work surface within the fume hood.

Weighing the Compound:

Carefully weigh the desired amount of Hsd17B13-IN-60 powder on a calibrated analytical

balance inside the fume hood.

Use a spatula to transfer the powder to an appropriate vial. Avoid creating dust.

Solubilization:
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Add the calculated volume of anhydrous DMSO to the vial containing the compound to

achieve the desired stock concentration.

Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming

may be required for some compounds; refer to any available supplier data.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage.

IV. Disposal Plan
All waste materials contaminated with Hsd17B13-IN-60 must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

Solid Waste:

Contaminated items such as gloves, weigh boats, and paper towels should be collected in

a designated, sealed, and clearly labeled hazardous waste bag within the fume hood.

Liquid Waste:

Unused stock solutions and experimental media containing Hsd17B13-IN-60 should be

collected in a dedicated, sealed, and labeled hazardous liquid waste container.

Do not dispose of Hsd17B13-IN-60 down the drain.[1]

Sharps Waste:

Contaminated pipette tips and needles must be disposed of in a designated sharps

container for chemical waste.
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V. Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for hazardous waste disposal.

For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

Diagrams
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Caption: Workflow for Safe Handling and Preparation of Hsd17B13-IN-60.
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Caption: Disposal Plan for Hsd17B13-IN-60 Contaminated Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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